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Introduction

Caprochlorone is an antiviral compound first described in the scientific literature in 1967.[1] It
has demonstrated activity against a range of viruses, particularly influenza strains. This
technical guide provides a comprehensive summary of the available information on
Caprochlorone, including its chemical properties, mechanism of action, and the limited
experimental data that has been published.

Chemical Identification

A definitive, publicly available CAS number and a systematic IUPAC name for Caprochlorone
have not been identified in the course of this review. The primary scientific literature from 1967
identifies it as a quaternary ammonium compound.[1] Commercial suppliers list a compound
named Caprochlorone with the following molecular details:

Property Value
Molecular Formula C19H19ClO3
Molecular Weight 330.81 g/mol
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The precise chemical structure of Caprochlorone is not readily available in public databases.
The original 1967 publication by Stanfield, Haff, and Stewart in the Proceedings of the Society
for Experimental Biology and Medicine likely contains the structural details necessary for a
definitive chemical identification.

Antiviral Activity and Mechanism of Action

Caprochlorone has been shown to possess antiviral properties, primarily against
Orthomyxoviridae, the family of viruses that includes influenza A and B.[1]

The proposed mechanism of action of Caprochlorone involves two key stages of the viral life
cycle:

« Inhibition of Viral Penetration: Caprochlorone is believed to interfere with the entry of the
virus into the host cell.

» Delayed Viral Release: The compound also appears to slow down the release of newly
formed virus particles from an infected cell.

This dual-action mechanism suggests that Caprochlorone targets fundamental processes in
viral replication.

Experimental Data

The foundational research on Caprochlorone was conducted in the 1960s. The available
information is primarily derived from the key 1967 study.

Experimental Protocols

Detailed experimental protocols from the original study are not available in publicly accessible
formats. However, based on the description of the research, the following methodologies were
likely employed:

e Cell Culture-Based Viral Inhibition Assays: To assess the antiviral activity of Caprochlorone,
various cell lines susceptible to influenza virus infection would have been used. These cells
would be infected with the virus and simultaneously or subsequently treated with different
concentrations of Caprochlorone. The efficacy of the compound would be determined by
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measuring the reduction in viral titer or cytopathic effect compared to untreated control
cultures.

e Mechanism of Action Studies: To elucidate the mode of action, experiments would have been
designed to pinpoint the stage of viral replication affected by Caprochlorone. This could
involve:

o Time-of-addition assays: Adding the compound at different time points post-infection to
determine if it affects early (e.g., attachment, penetration) or late (e.g., assembly, release)

stages.

o Viral attachment and entry assays: Pre-treating either the cells or the virus with
Caprochlorone before infection to see if it blocks the initial steps of the viral life cycle.

o Viral release assays: Quantifying the amount of virus released from infected cells in the
presence and absence of the compound.

Logical Relationship of Caprochlorone's Antiviral
Action

The following diagram illustrates the proposed points of intervention of Caprochlorone in the

influenza virus life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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